Cas no 244219-96-3 (isoquinoline-1,7-diamine)

• Product Name: isoquinoline-1,7-diamine
• CAS No: 244219-96-3
• MF: C₉H₉N₃
• MW: 159.187861204147
• MDL: MFCD18802667
• CID: 245854
• PubChem ID: 21862655
• Update Time: 2025-08-03

isoquinoline-1,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1,7-Isoquinolinediamine
• isoquinoline-1,7-diamine
• 1,7-diaminoisoquinoline
• 1,7-Isoquinolinediamine(9CI)
• AG-E-72709
• CTK1A0369
• SureCN5989271
• DTXSID60618968
• isoquinoline-1, 7-diamine
• SCHEMBL5989271
• CHEMBL3357797
• SCHEMBL23428953
• FT-0770086
• Z1216821804
• EN300-263947
• AKOS027403427
• 244219-96-3

• MDL： MFCD18802667
• Inchi： 1S/C9H9N3/c10-7-2-1-6-3-4-12-9(11)8(6)5-7/h1-5H,10H2,(H2,11,12)
• InChI Key： PUIYPHIFMLGHFX-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(=CC=2C=1N)N

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.93